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Compound of Interest

Compound Name:
(+)-B-

Chlorodiisopinocampheylborane

Cat. No.: B7891103 Get Quote

Introduction: (+)-Diisopinocampheylchloroborane, commonly referred to as (+)-DIP-Chloride, is

a powerful and highly selective chiral reducing agent, indispensable in modern asymmetric

synthesis.[1][2] Its utility in producing enantiomerically pure alcohols from prochiral ketones has

cemented its role in the development of complex pharmaceutical intermediates and active

pharmaceutical ingredients (APIs).[3][4] However, its high reactivity, which is the very source of

its synthetic power, also presents significant handling challenges. This guide provides a deep,

technically-grounded framework for researchers, scientists, and drug development

professionals to handle (+)-DIP-Chloride safely and effectively, moving beyond a simple

checklist to explain the chemical causality behind each critical precaution.

Compound Identification and Physicochemical
Properties
A precise understanding of a reagent's properties is the foundation of its safe handling. (+)-DIP-

Chloride is a solid organoborane reagent whose key characteristics are summarized below.
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Property Data Reference(s)

Synonyms

(+)-B-

Chlorodiisopinocampheylboran

e; (+)-Ipc2BCl

[5][6]

CAS Number 112246-73-8 [1][6]

Molecular Formula C₂₀H₃₄BCl [5]

Molecular Weight 320.75 g/mol [5][6]

Appearance Solid [1]

Melting Point 53-55 °C [6][7]

Flash Point 110 °C (closed cup) [6][7]

Core Hazard Analysis: The Primacy of Water
Reactivity
The primary hazards associated with (+)-DIP-Chloride—its corrosivity and air/moisture

sensitivity—are not independent properties. They are direct consequences of the labile boron-

chloride bond's susceptibility to hydrolysis.[8][9] Contact with water, or even atmospheric

moisture, leads to a rapid and exothermic reaction that cleaves the B-Cl bond, liberating

gaseous Hydrogen Chloride (HCl).[8][9] This reaction is the root cause of the compound's

danger profile.

The released HCl gas is highly corrosive and, upon inhalation, can cause severe respiratory

irritation.[10] In solution, it forms hydrochloric acid, which is responsible for the severe skin

burns and serious eye damage warned of in safety data sheets.[7] Therefore, the central

principle of safe handling is the rigorous exclusion of water in all its forms.
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Figure 1: Hazard Causality Chain
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Caption: Figure 1: The causal relationship between moisture exposure and the primary hazards

of (+)-DIP-Chloride.

Exposure Controls: A Multi-Layered Defense
Given the severe hazards, a multi-layered approach combining engineering controls and

personal protective equipment (PPE) is mandatory.

Engineering Controls
Engineering controls are the first and most critical line of defense, designed to physically

isolate the researcher from the hazardous material.

Chemical Fume Hood: All manipulations of (+)-DIP-Chloride, especially outside of a glove

box, must be performed in a certified chemical fume hood to contain any released HCl gas

and prevent systemic exposure.[7]

Inert Atmosphere: Due to its sensitivity to both air and moisture, all handling, weighing, and

transfers should ideally occur under a dry, inert atmosphere (e.g., nitrogen or argon), either

on a Schlenk line or inside a glove box.[7][9] This is not merely a suggestion for reaction

integrity but a primary safety protocol to prevent hydrolysis.

Personal Protective Equipment (PPE)
PPE serves as the final barrier between the user and the chemical. The selection of PPE must

directly address the specific hazards of (+)-DIP-Chloride.[8]
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Body Part Required PPE
Specifications and
Rationale

Reference(s)

Eyes/Face

Chemical splash

goggles AND a full-

face shield

Standard safety

glasses are

insufficient. Goggles

provide a seal against

corrosive splashes

and vapors. The face

shield protects the

entire face from

splashes during

transfers or

quenching.

[7][8][10]

Hands

Chemical-resistant

gloves (Neoprene or

Nitrile)

Impervious gloves are

essential.[7] Double-

gloving is strongly

recommended to

provide a backup

barrier in case of a

tear and to allow for

safe removal of the

outer, contaminated

glove.

[8][10]

Body
Flame-resistant (FR)

lab coat

An FR lab coat (e.g.,

Nomex®) worn over

non-synthetic clothing

protects against

splashes and is a

critical precaution

when working with

solutions in flammable

solvents like heptane

or ethers.[8][10]

Respiratory Use within a fume

hood/glove box

This is the primary

respiratory control. If

[8]
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an emergency

situation creates a risk

of inhaling dust or

vapors, a NIOSH-

approved respirator

with acid gas

cartridges is

necessary.

Standard Operating Procedures (SOPs)
Adherence to validated SOPs minimizes risk during routine laboratory operations.

Storage
Proper storage is crucial to maintaining the reagent's integrity and preventing accidents.

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible substances

like water, alcohols, strong bases, and oxidizing agents.[7] The container must be kept tightly

sealed.[7][10] Many suppliers recommend refrigerated storage (2-8°C).[3]

Inert Atmosphere: Containers, especially those that have been opened, should be flushed

with nitrogen or argon before resealing to displace any moisture-laden air.[7][9]

Experimental Protocol: Weighing and Transferring the
Solid Reagent
This workflow outlines the safe transfer of solid (+)-DIP-Chloride under inert conditions, a

common requirement for setting up a reaction.
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Figure 2: Inert Atmosphere Transfer Workflow
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Caption: Figure 2: A step-by-step workflow for the safe transfer of solid (+)-DIP-Chloride.
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Emergency Procedures
Rapid and correct response during an emergency can significantly mitigate harm.

Exposure Route First Aid Response Reference(s)

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with copious amounts of

water for at least 15 minutes.

Seek immediate medical

attention.

[7][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

possible. Seek immediate

medical attention from an

ophthalmologist.

[7][11]

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[10]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[7][10][11]

Spill Response
Action: Evacuate the area. Ensure adequate ventilation. Wear full PPE, including respiratory

protection if necessary.
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Containment: For a solid spill, cover with a plastic sheet or tarp to prevent dust from

spreading and to keep it dry.

Cleanup: Mechanically collect the spilled solid using non-sparking tools and place it into a

designated, labeled container for hazardous waste disposal. Do not use water for cleanup.

Clean the area thoroughly with a dry cloth, which should also be disposed of as hazardous

waste.

Fire Fighting
Suitable Extinguishers: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[10][11]

Unsuitable Extinguishers:DO NOT USE WATER. It will react violently with (+)-DIP-Chloride,

producing flammable and corrosive gases.[7][11]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA). Thermal decomposition produces highly toxic and corrosive gases,

including carbon oxides, phosgene, and hydrogen chloride.[11][12]

Deactivation and Waste Disposal
Unused or residual (+)-DIP-Chloride must be "quenched" or deactivated before disposal. This

process neutralizes its reactivity, converting it into less hazardous compounds. Disposing of

active (+)-DIP-Chloride directly into a general hazardous waste stream is extremely dangerous,

as it can react with other chemicals (especially water or alcohols) in the container, leading to

gas evolution and pressurization.

Laboratory Protocol for Quenching (+)-DIP-Chloride
This protocol must be performed in a fume hood with all appropriate PPE.

Preparation: Place the flask containing the residual (+)-DIP-Chloride (which can be in an

inert solvent) in an ice/water bath to manage the exothermic reaction. Ensure the setup is

under a positive pressure of inert gas (N₂ or Ar).

Dilution: If not already in solution, dilute the residue with a high-boiling point, inert solvent like

toluene. This provides a thermal sink to help control the reaction temperature.[13]
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Initial Quench (Alcohol): Using a dropping funnel, add a secondary alcohol, such as

isopropanol, very slowly and dropwise to the stirred solution.[13] A vigorous reaction with HCl

gas evolution will occur. The rate of addition must be controlled to keep the reaction from

becoming too violent.

Secondary Quench (Water): Once the initial vigorous reaction with isopropanol has subsided

completely, begin the extremely cautious, dropwise addition of water.[14] A secondary, less

vigorous reaction may occur.

Neutralization: After all reactivity has ceased, slowly add a saturated aqueous solution of

sodium bicarbonate or a dilute solution of sodium hydroxide to neutralize the acidic mixture

to a pH of ~7. Be cautious, as CO₂ will evolve if bicarbonate is used.

Disposal: Separate the organic and aqueous layers and dispose of them in appropriately

labeled hazardous waste containers according to your institution's regulations.[7]
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Figure 3: Deactivation and Disposal Workflow
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Caption: Figure 3: The mandatory step-by-step process for the safe deactivation and disposal

of (+)-DIP-Chloride.

Conclusion
(+)-DIP-Chloride is a cornerstone reagent in asymmetric synthesis, but its safe and effective

use is contingent upon a thorough understanding of its underlying chemical reactivity. The core

principle of its handling is the absolute exclusion of moisture to prevent the release of corrosive

HCl gas. By implementing robust engineering controls, utilizing appropriate personal protective

equipment, and adhering strictly to validated protocols for handling, storage, and disposal,

researchers can harness the synthetic power of this reagent while ensuring the highest

standards of laboratory safety.

References
HiMedia Laboratories Pvt. Ltd. (2012). Material Safety Data Sheet - (+) DIP-chloride 50-65%

in heptane. [Link]

National Center for Biotechnology Information. PubChem Compound Summary for CID

134693906, (+)-DIP Chloride. [Link]

University of Rochester. Chemical Waste Disposal Chart. [Link]

SDS Manager Inc. (-)-DIP-Chloride solution SDS. [Link]

Pharmaffiliates. Product Page for (+)-DIP-Chloride. [Link]

KGROUP - University of Washington. (2006). Quenching Reactive Substances. [Link]

Yufeng. (2025). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. [Link]

JSC Aviabor. Safety Data Sheet for Diisopinocampheylchloroborane in heptane. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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